
4-Epitetracycline-d6: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Epitetracycline-d6

Cat. No.: B12373813 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties and

analytical applications of 4-Epitetracycline-d6, a deuterated internal standard crucial for the

accurate quantification of tetracycline and its epimers in various matrices. This document is

intended for researchers, scientists, and drug development professionals working in analytical

chemistry, pharmacology, and food safety.

Core Chemical Properties
4-Epitetracycline-d6 is a stable isotope-labeled form of 4-epitetracycline, which is a

degradation product and epimer of the antibiotic tetracycline. Due to its structural similarity and

distinct mass, it is an ideal internal standard for mass spectrometry-based analytical methods,

correcting for variations in sample preparation and instrument response.
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Property Value Source

Molecular Formula C₂₂H₁₈D₆N₂O₈ [1][2][3][4]

Molecular Weight 450.47 g/mol [1][2][3][4]

Monoisotopic Mass 450.19092620 Da [5]

CAS Number 2373374-43-5 [2][6]

Unlabeled CAS Number 79-85-6 [1][6]

IUPAC Name

(4R,4aS,5aS,6S,12aR)-4-

[bis(trideuteriomethyl)amino]-1,

6,10,11,12a-pentahydroxy-6-

methyl-3,12-dioxo-4,4a,5,5a-

tetrahydrotetracene-2-

carboxamide

[5]

Synonyms
4-epi-Tetracycline-d6,

Tetracycline EP Impurity A-d6
[5][7]

Appearance Dark Yellow Solid [3]

Purity
Typically ~50% (may contain

unidentified salts)
[1][2][6]

Storage Conditions -20°C [6]

Solubility Soluble in methanol

Application

Labeled metabolite of

Tetracycline, used as an

internal standard in analytical

methods.

[2][3]

Analytical Application: Quantification of
Tetracyclines
4-Epitetracycline-d6 is primarily employed as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the sensitive and accurate quantification
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of tetracycline, its epimers, and other related tetracycline antibiotics in complex matrices such

as animal tissues, milk, and feed. The use of a stable isotope-labeled internal standard is

critical for mitigating matrix effects and ensuring the reliability of analytical results.

Typical Analytical Workflow
The following diagram illustrates a standard workflow for the analysis of tetracyclines using 4-
Epitetracycline-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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